Cas no 210115-39-2 (4-(pyrimidin-4-yl)benzaldehyde)

• Product Name: 4-(pyrimidin-4-yl)benzaldehyde
• CAS No: 210115-39-2
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD08669931
• CID: 910936
• PubChem ID: 22630932
• Update Time: 2025-09-19

4-(pyrimidin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(pyrimidin-4-yl)benzaldehyde
• 4-(2,6-DIMETHOXYPYRIMIDIN-4-YL)BENZALDEHYDE
• 4-pyrimidin-4-ylbenzaldehyde
• Benzaldehyde, 4-(4-pyrimidinyl)-
• 210115-39-2
• AKOS006291014
• MFCD08669931
• DTXSID10627126
• AS-53388
• ZZDNILJULVAAAS-UHFFFAOYSA-N
• SCHEMBL5798370
• 4-(4-pyrimidinyl)benzaldehyde
• P16409
• SB56959

• MDL： MFCD08669931
• Inchi： 1S/C11H8N2O/c14-7-9-1-3-10(4-2-9)11-5-6-12-8-13-11/h1-8H
• InChI Key： ZZDNILJULVAAAS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=CN=CN=1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 1.95610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines